5-Bromo-3-fluoro-2-nitrobenzamide

• Molecular Formula: C7H4BrFN2O3
• Molecular Weight: 263.02 g/mol
• IUPAC Name: 5-bromo-3-fluoro-2-nitrobenzamide
• InChI: InChI=1S/C7H4BrFN2O3/c8-3-1-4(7(10)12)6(11(13)14)5(9)2-3/h1-2H,(H2,10,12)
• InChI Key: WGVRUWMEXZDLFT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)N)[N+](=O)[O-])F)Br

Description

5-Bromo-3-fluoro-2-nitrobenzamide is a halogenated benzamide derivative featuring bromine (Br), fluorine (F), and a nitro (NO₂) group on the benzene ring. The amide functional group (-CONH₂) and nitro substituent impart distinct electronic and steric properties, making it a compound of interest in pharmaceutical and synthetic chemistry.

The nitro group at the 2-position is strongly electron-withdrawing, polarizing the aromatic ring and influencing reactivity in substitution or reduction reactions. Bromine and fluorine, as halogens, contribute to lipophilicity and metabolic stability, which are critical in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-3-fluoro-2-nitrobenzamide typically involves multi-step reactions starting from commercially available precursors. One common method includes the nitration of 3-fluorobenzamide followed by bromination. The nitration reaction is carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to introduce the nitro group. The bromination step involves the use of bromine or a brominating agent like N-bromosuccinimide (NBS) under controlled conditions to ensure selective substitution at the desired position.

Industrial Production Methods

For industrial-scale production, continuous-flow reactors are often employed to enhance reaction efficiency and safety. These reactors provide better control over reaction parameters such as temperature and residence time, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-3-fluoro-2-nitrobenzamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions with boronic acids to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents.

Reduction: Catalysts such as palladium on carbon (Pd/C) or reagents like lithium aluminum hydride (LiAlH4).

Coupling Reactions: Palladium catalysts and bases like potassium carbonate (K2CO3) in solvents such as tetrahydrofuran (THF).

Major Products Formed

Nucleophilic Substitution: Formation of substituted benzamides.

Reduction: Formation of 5-bromo-3-fluoro-2-aminobenzamide.

Coupling Reactions: Formation of biaryl derivatives.

Scientific Research Applications

5-Bromo-3-fluoro-2-nitrobenzamide has several applications in scientific research:

Medicinal Chemistry: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: The compound is used in the development of advanced materials with specific electronic or optical properties.

Biological Studies: It is employed in the study of enzyme inhibition and protein-ligand interactions due to its structural features.

Industrial Applications: The compound is utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-3-fluoro-2-nitrobenzamide depends on its specific application. In medicinal chemistry, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking substrate access. The presence of electron-withdrawing groups like nitro and fluoro enhances its binding affinity and specificity towards target proteins. The bromine atom can also participate in halogen bonding, further stabilizing the compound-protein interaction .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Variations and Functional Groups

The table below compares 5-bromo-3-fluoro-2-nitrobenzamide with structurally related compounds from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups
5-Bromo-3-fluoro-2-nitrobenzamide (Target)	C₇H₄BrF₂N₂O₃	~293.03	Br (5), F (3), NO₂ (2), CONH₂	Amide, Nitro, Halogens
5-Bromo-N-(3-chloro-2-methylphenyl)-2-fluorobenzamide	C₁₄H₁₀BrClFNO	342.59	Br (5), F (2), Cl, CH₃, CONH-aryl	Amide, Halogens
5-Bromo-1-chloro-2-fluoro-3-nitrobenzene	C₆H₂BrClFNO₂	254.44	Br (5), Cl (1), F (2), NO₂ (3)	Nitro, Halogens
5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide	C₁₂H₁₂BrFNO₂	272.11	Br (5), F (2), CH₃, CONH-cyclopropyl	Amide, Halogens
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide	C₁₄H₁₁BrFNO₂	324.15	Br (5), F (2), OCH₃, CONH-aryl	Amide, Methoxy, Halogens

Key Observations:

Amide vs. Non-Amide Derivatives: The target compound and analogs in , and retain the benzamide backbone, enabling hydrogen bonding via the -CONH₂ group. The nitro group in the target compound and enhances electrophilicity, making these compounds more reactive toward nucleophilic aromatic substitution compared to non-nitro analogs .

Halogen and Substituent Positions: Bromine at the 5-position is conserved across all compounds, but fluorine varies (positions 2 or 3). The target compound’s 3-fluoro substituent may sterically hinder meta-substitution reactions compared to 2-fluoro analogs .

Electronic Effects :

• The nitro group in the target compound creates a strong electron-deficient ring, contrasting with the electron-donating methoxy group in . This difference significantly impacts reactivity; for example, nitro-containing compounds are more likely to undergo reduction to amines than methoxy-substituted analogs .

Physicochemical Properties

• Solubility : The amide group enhances water solubility via hydrogen bonding, but the nitro and halogens increase hydrophobicity. The target compound is likely less soluble than (which has a polar methoxy group) but more soluble than (lacking amide).
• Stability : Fluorine’s inductive effect enhances metabolic stability, while the nitro group may render the compound susceptible to enzymatic reduction in biological systems .